Cas no 105666-02-2 (3-Octanone, 7-bromo-4-methyl-)

• Product Name: 3-Octanone, 7-bromo-4-methyl-
• CAS No: 105666-02-2
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 1159305
• Update Time: 2024-07-26

3-Octanone, 7-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Octanone, 7-bromo-4-methyl-

• Inchi： 1S/C9H17BrO/c1-4-9(11)7(2)5-6-8(3)10/h7-8H,4-6H2,1-3H3
• InChI Key： AZSHBYXXAIDJNR-UHFFFAOYSA-N
• SMILES： CCC(=O)C(C)CCC(Br)C

Computed Properties

• Exact Mass: 220.04631

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 263.1±23.0 °C(Predicted)
• PSA: 17.07